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Compound of Interest

Compound Name: NM107

Cat. No.: B1679029 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the proper storage and handling of AMN107 powder and solutions.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of AMN107?

AMN107 powder is stable for extended periods when stored correctly. For optimal stability,

store the lyophilized powder at -20°C, desiccated, and protected from light.[1] Under these

conditions, the chemical is stable for up to 24 months.[1] Alternative storage conditions are also

cited, with stability for up to 3 years at -20°C and 2 years at 4°C.[2][3] The powder is typically

shipped at room temperature for short durations.[2][4]

Q2: What is the best solvent to dissolve AMN107?

The recommended solvent for preparing stock solutions of AMN107 is Dimethyl Sulfoxide

(DMSO).[1][5][6][7] It is poorly soluble in ethanol and practically insoluble in water.[1][7] When

using DMSO, it is advisable to use a fresh, unopened bottle, as DMSO is hygroscopic and

absorbed water can impact solubility.[4]

Q3: How do I prepare a stock solution of AMN107?

To prepare a stock solution, dissolve AMN107 powder in high-quality DMSO.[1][7] The solubility

in DMSO is high, with sources reporting concentrations ranging from ≥26.5 mg/mL to 100

mg/mL.[1][4][5][6] To aid dissolution, especially for higher concentrations, gentle warming of the

tube to 37°C for 10 minutes and/or sonication in an ultrasonic bath is recommended.[6][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1679029?utm_src=pdf-interest
https://www.cellsignal.com/products/activators-inhibitors/nilotinib/12209
https://www.cellsignal.com/products/activators-inhibitors/nilotinib/12209
https://www.medchemexpress.com/Nilotinib.html
https://www.abmole.com/literature/nilotinib-msds.html
https://www.medchemexpress.com/Nilotinib.html
https://www.medchemexpress.com/nilotinib-hydrochloride-dihydrate.html
https://www.cellsignal.com/products/activators-inhibitors/nilotinib/12209
https://amyloid-precursor-c-terminal-peptide.com/index.php?g=Wap&m=Article&a=detail&id=5
https://www.apexbt.com/nilotinib-amn-107.html
https://www.targetmol.com/compound/nilotinib
https://www.cellsignal.com/products/activators-inhibitors/nilotinib/12209
https://www.targetmol.com/compound/nilotinib
https://www.medchemexpress.com/nilotinib-hydrochloride-dihydrate.html
https://www.cellsignal.com/products/activators-inhibitors/nilotinib/12209
https://www.targetmol.com/compound/nilotinib
https://www.cellsignal.com/products/activators-inhibitors/nilotinib/12209
https://www.medchemexpress.com/nilotinib-hydrochloride-dihydrate.html
https://amyloid-precursor-c-terminal-peptide.com/index.php?g=Wap&m=Article&a=detail&id=5
https://www.apexbt.com/nilotinib-amn-107.html
https://www.apexbt.com/nilotinib-amn-107.html
https://www.targetmol.com/compound/nilotinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: How should I store AMN107 stock solutions?

Once prepared, stock solutions should be aliquoted into smaller, single-use volumes to prevent

degradation from repeated freeze-thaw cycles.[1][4][8] For long-term storage, -80°C is

recommended, where solutions can be stable for 6 months to a year.[4][7][8] For shorter-term

storage, -20°C is suitable, with stability reported from one month up to several months.[4][5][8]

It is generally advised to use solutions within 3 months to avoid any loss of potency.[1]

Q5: Is AMN107 sensitive to light or temperature?

Yes, for optimal stability, both the solid powder and solutions should be protected from

prolonged exposure to light.[1] While the solid form is stable under thermal stress, it is

susceptible to degradation under harsh acidic, basic, or oxidative conditions.[9]

Troubleshooting Guide
Problem: The AMN107 powder is not visible or is stuck to the walls of the vial.

Cause: Due to the small quantity and electrostatic properties, the powder may be highly

dispersed and adhere to the vial's surface during shipping.[7]

Solution: Before opening, centrifuge the vial briefly to collect all the powder at the bottom.[7]

Problem: The AMN107 is not dissolving completely in DMSO.

Cause 1: The concentration may be too high for the volume of solvent.

Solution 1: Check the solubility data and ensure you are using an adequate volume of

DMSO.

Cause 2: The compound may require energy to fully dissolve.

Solution 2: Gently warm the solution to 37°C for a few minutes and/or use an ultrasonic bath

to facilitate dissolution.[7]

Cause 3: The DMSO may have absorbed moisture from the air, reducing its solvating power.
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Solution 3: Use a new, unopened bottle of anhydrous, high-grade DMSO for the best results.

[4]

Problem: A precipitate formed when I diluted my DMSO stock solution into an aqueous buffer or

cell culture medium.

Cause: AMN107 has very low solubility in aqueous solutions.[1][7] When a concentrated

DMSO stock is rapidly diluted into a buffer, the compound can crash out of solution.

Solution 1 (Recommended): Perform a serial dilution. First, dilute the high-concentration

DMSO stock to an intermediate concentration with DMSO. Then, add this intermediate stock

to the aqueous medium. This gradual reduction in DMSO concentration can help maintain

solubility.[7]

Solution 2: Pre-warm both the stock solution and the aqueous medium to 37°C before mixing

to reduce the risk of precipitation.[7]

Solution 3: If a precipitate still forms, you may be able to redissolve it by gently warming and

sonicating the final solution, but this is not guaranteed.[7]

Data Presentation
Table 1: Storage Conditions for AMN107 Powder

Storage Temperature Duration of Stability Additional Notes

-20°C 24 months - 3 years

Recommended for long-term

storage. Keep desiccated and

protected from light.[1][2][3]

4°C 2 years

Suitable for intermediate-term

storage. Keep sealed and

away from moisture.[2][3][4]

Room Temperature Short-term (shipping)

Stable for short periods, but

not recommended for storage.

[4]
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Table 2: Storage and Solubility of AMN107 Solutions

Parameter Details Notes

Primary Solvent Dimethyl Sulfoxide (DMSO)
Use anhydrous, high-grade

DMSO.[4]

Solubility in DMSO ≥26.5 mg/mL to 100 mg/mL
Sonication or gentle warming

may be required.[1][4][5][7]

Solubility in Ethanol ≥5 mg/mL (poorly soluble)
Requires warming and

sonication.[1][5][6]

Solubility in Water Insoluble (<1 mg/mL)
Maximum solubility is

approximately 10-20 µM.[1][7]

Solution Storage
Always aliquot to avoid freeze-

thaw cycles.[1]

-80°C: 6 months to 1 year
Recommended for long-term

preservation.[4][7][8]

-20°C: 1 to 6 months

Suitable for short to

intermediate-term storage.[4]

[5][8][10]

Experimental Protocols & Visualizations
Experimental Workflow: Preparation and Storage of
AMN107
The following workflow outlines the standard procedure for handling AMN107 from its solid form

to a final working solution for experiments.
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Caption: Workflow for AMN107 handling, from powder to working solution.
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Signaling Pathway: Mechanism of Action of AMN107
AMN107 is a potent and selective tyrosine kinase inhibitor targeting the Bcr-Abl oncoprotein,

which is the causative agent in Chronic Myelogenous Leukemia (CML).[11][12] It binds to the

ATP-binding site of the Abl kinase domain, preventing the autophosphorylation and subsequent

activation of downstream signaling pathways that lead to uncontrolled cell proliferation and

survival.[1][13]
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Caption: AMN107 inhibits the Bcr-Abl kinase, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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